Cas no 2755723-18-1 (2,4-Dibromo-6-fluoro-N-methylbenzamide)

• Product Name: 2,4-Dibromo-6-fluoro-N-methylbenzamide
• CAS No: 2755723-18-1
• MF: C₈H₆Br₂FNO
• MW: 310.95
• CID: 5080677
• Update Time: 2025-10-29

2,4-Dibromo-6-fluoro-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-6-fluoro-N-methylbenzamide

• Inchi： 1S/C8H6Br2FNO/c1-12-8(13)7-5(10)2-4(9)3-6(7)11/h2-3H,1H3,(H,12,13)
• InChI Key： TTZGGGQKACBFOR-UHFFFAOYSA-N
• SMILES： C1(=CC(=C(C(=C1)F)C(NC)=O)Br)Br

Additional information on 2,4-Dibromo-6-fluoro-N-methylbenzamide

Comprehensive Overview of 2,4-Dibromo-6-fluoro-N-methylbenzamide (CAS No. 2755723-18-1)

2,4-Dibromo-6-fluoro-N-methylbenzamide (CAS No. 2755723-18-1) is a halogenated benzamide derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its bromine and fluorine substitutions, has garnered attention due to its unique chemical properties and potential as a building block in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2,4-Dibromo-6-fluoro-N-methylbenzamide synthesis" or "CAS 2755723-18-1 applications," reflecting its growing relevance in advanced material science.

The molecular structure of 2,4-Dibromo-6-fluoro-N-methylbenzamide features a benzamide core modified with two bromine atoms at the 2 and 4 positions, a fluorine atom at the 6 position, and an N-methyl group. This arrangement enhances its reactivity and makes it a valuable intermediate in the development of bioactive compounds. Recent studies highlight its role in the synthesis of heterocyclic derivatives, which are pivotal in drug discovery for targeting enzymes and receptors. Searches for "halogenated benzamide uses" or "N-methylbenzamide derivatives" often lead to discussions about this compound's versatility.

In the context of sustainability and green chemistry, 2,4-Dibromo-6-fluoro-N-methylbenzamide is being explored for its potential in catalyzed cross-coupling reactions, a hotspot in modern organic synthesis. Researchers are investigating its efficiency in palladium-catalyzed reactions, a topic frequently queried as "Pd-catalyzed benzamide reactions." Its stability under various conditions also makes it a candidate for high-throughput screening in medicinal chemistry, aligning with the industry's push for faster drug development cycles.

The compound's physicochemical properties, such as its melting point, solubility, and spectroscopic data, are critical for lab-scale and industrial applications. Analytical techniques like NMR and HPLC are commonly used to characterize CAS 2755723-18-1, as evidenced by searches for "2,4-Dibromo-6-fluoro-N-methylbenzamide NMR peaks." These details are essential for quality control and regulatory compliance in chemical manufacturing.

Emerging trends in precision agriculture have also spotlighted 2,4-Dibromo-6-fluoro-N-methylbenzamide as a potential scaffold for crop protection agents. Its halogenated structure may contribute to novel pesticide formulations, addressing global demands for sustainable pest management. Queries like "fluoro-N-methylbenzamide in agrochemicals" reflect this intersection of chemistry and agriculture.

In summary, 2,4-Dibromo-6-fluoro-N-methylbenzamide (CAS No. 2755723-18-1) is a multifaceted compound with expanding applications across pharmaceuticals, materials science, and agrochemistry. Its synthesis, properties, and uses continue to inspire research, making it a subject of enduring interest in scientific and industrial communities.